Cas no 1394963-65-5 (2-Fluoro-3-(propan-2-yloxy)pyridine)

• Product Name: 2-Fluoro-3-(propan-2-yloxy)pyridine
• CAS No: 1394963-65-5
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 4764299
• Update Time: 2025-06-09

2-Fluoro-3-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(propan-2-yloxy)pyridine
• Z0174

• Inchi： 1S/C8H10FNO/c1-6(2)11-7-4-3-5-10-8(7)9/h3-6H,1-2H3
• InChI Key： GHLNXEPVSCHMAC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-3-(propan-2-yloxy)pyridine

Comprehensive Overview of 2-Fluoro-3-(propan-2-yloxy)pyridine (CAS No. 1394963-65-5): Properties, Applications, and Industry Insights

2-Fluoro-3-(propan-2-yloxy)pyridine (CAS No. 1394963-65-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and isopropoxy substituents, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, C8H10FNO, combines the electron-withdrawing properties of fluorine with the steric influence of the propan-2-yloxy group, enabling tailored applications in drug discovery and material science.

In recent years, the demand for fluorinated pyridines like 2-Fluoro-3-(propan-2-yloxy)pyridine has surged due to their role in optimizing pharmacokinetic properties. Researchers frequently search for "fluoro pyridine derivatives in drug design" or "CAS 1394963-65-5 solubility," reflecting industry interest in solubility enhancement and metabolic stability. The compound’s lipophilicity and hydrogen-bonding capacity are often discussed in forums on bioavailability improvement, aligning with trends in small-molecule therapeutics.

Synthetic routes to 2-Fluoro-3-(propan-2-yloxy)pyridine typically involve nucleophilic aromatic substitution (SNAr) or metal-catalyzed coupling reactions. Queries such as "synthesis of 2-fluoro-3-alkoxypyridines" highlight the need for scalable, high-yield protocols. Notably, its regioselective functionalization allows derivatization at the 4- or 5-positions, a feature leveraged in "catalyzed cross-coupling reactions" for fragment-based drug discovery.

Beyond pharmaceuticals, this compound is explored in "agrochemical formulations," where its fluorine moiety enhances pesticidal activity. Searches like "1394963-65-5 crop protection" underscore its potential in developing eco-friendly pesticides. Additionally, its stability under UV light and hydrolytic conditions makes it a candidate for "advanced material coatings," addressing queries on "chemical resistance in polymers."

Analytical characterization of CAS 1394963-65-5 via NMR, HPLC, and mass spectrometry is critical for quality control. Discussions on "purity standards for fluoropyridines" emphasize the need for low-impurity intermediates in GMP-compliant production. Regulatory guidelines, such as "REACH compliance for pyridine derivatives," further drive interest in its safe handling and environmental impact.

In conclusion, 2-Fluoro-3-(propan-2-yloxy)pyridine represents a nexus of innovation across multiple industries. Its structural modularity and functional diversity align with trending topics like "green chemistry in heterocycles" and "precision synthesis," ensuring its relevance in future scientific advancements.